![molecular formula C5H3ClN4O B3057866 2-Amino-4-chloro-6-oxo-1,6-dihydropyrimidine-5-carbonitrile CAS No. 85840-23-9](/img/structure/B3057866.png)
2-Amino-4-chloro-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
Overview
Description
Scientific Research Applications
Molecular Docking and Synthesis
2-Amino-4-chloro-6-oxo-1,6-dihydropyrimidine-5-carbonitrile derivatives have been synthesized and evaluated for their affinity with CDK4 protein through molecular docking studies. These studies suggest potential applications in understanding protein interactions and designing targeted therapeutic agents (Holam, Santhoshkumar, & Killedar, 2022).
Chemical Reactivity and Biological Evaluation
Research has explored the chemical behavior of derivatives of this compound toward primary and heterocyclic amines, leading to the formation of Schiff bases and other nitrogen heterocyclic compounds. These compounds have been investigated for their biological activities, underscoring the compound's significance in medicinal chemistry (Farouk, Ibrahim, & El-Gohary, 2021).
Structural Characterization as DHFR Inhibitors
Studies have characterized the structural properties of 2,4-disubstituted-dihydropyrimidine-5-carbonitrile derivatives, including this compound, for their potential as dihydrofolate reductase (DHFR) inhibitors. This highlights their potential application in developing new pharmacological agents (Al-Wahaibi et al., 2021).
Antibacterial Activity
Research has demonstrated the antibacterial properties of certain pyrimidine-based heterocycles derived from this compound, indicating their relevance in developing new antibacterial agents (Shehta & Abdel Hamid, 2019).
Photovoltaic Properties
Studies have also explored the photovoltaic properties of certain derivatives, shedding light on their potential applications in organic–inorganic photodiode fabrication and solar energy harvesting (Zeyada, El-Nahass, & El-Shabaan, 2016).
Multicomponent Synthesis
The compound has been utilized in the multicomponent, ecofriendly synthesis of antimicrobial 2-Amino-6-aryl-4-(3H)-pyrimidinones, illustrating its utility in green chemistry and drug discovery (da Silva et al., 2014).
properties
IUPAC Name |
2-amino-4-chloro-6-oxo-1H-pyrimidine-5-carbonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN4O/c6-3-2(1-7)4(11)10-5(8)9-3/h(H3,8,9,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCXNJBLPLAZMEY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(#N)C1=C(N=C(NC1=O)N)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClN4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10517790 | |
Record name | 2-Amino-6-chloro-4-oxo-1,4-dihydropyrimidine-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10517790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.56 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
85840-23-9 | |
Record name | 2-Amino-6-chloro-4-oxo-1,4-dihydropyrimidine-5-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10517790 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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